2-methyl-N-(2-methylbutyl)cyclohexan-1-amine

• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• IUPAC Name: 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine
• InChI: InChI=1S/C12H25N/c1-4-10(2)9-13-12-8-6-5-7-11(12)3/h10-13H,4-9H2,1-3H3
• InChI Key: CMHJODCOLJHWPV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1CCCCC1C

Description

2-Methyl-N-(2-methylbutyl)cyclohexan-1-amine (C₁₂H₂₅N) is a tertiary amine featuring a cyclohexane backbone substituted with a methyl group at position 2 and a branched N-(2-methylbutyl) alkyl chain. This compound is structurally characterized by:

• Cyclohexane ring: A six-membered saturated carbon ring with chair conformation stability .
• Substituents: A methyl group at position 2 and a 2-methylbutyl group attached to the amine nitrogen.
• Stereochemistry: Potential stereoisomerism due to the cyclohexane ring’s axial and equatorial substituents.

Its synthesis typically involves alkylation of cyclohexanamine derivatives or reductive amination of cyclohexanone with 2-methylbutylamine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine typically involves the alkylation of cyclohexanone followed by reductive amination. The process begins with the reaction of cyclohexanone with 2-methylbutylamine under acidic conditions to form an imine intermediate. This intermediate is then reduced using a reducing agent such as sodium borohydride or hydrogen gas in the presence of a catalyst to yield the desired amine .

Industrial Production Methods

Industrial production of 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine follows similar synthetic routes but on a larger scale. The process involves continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of advanced catalysts and automated systems enhances the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(2-methylbutyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: It can be reduced to form secondary or tertiary amines using reducing agents like lithium aluminum hydride.

Substitution: The amine group can undergo nucleophilic substitution reactions with alkyl halides to form substituted amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides, acyl chlorides, and sulfonyl chlorides under basic conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Secondary and tertiary amines.

Substitution: Substituted amines and amides.

Scientific Research Applications

2-methyl-N-(2-methylbutyl)cyclohexan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. As an amine, it can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Applications/Properties	Key Differences vs. Target Compound
2-Methyl-N-(2-methylbutyl)cyclohexan-1-amine	C₁₂H₂₅N	2-methylcyclohexane, N-(2-methylbutyl)	Research intermediate, potential bioactivity	Reference compound
N-Methylcyclohexanamine	C₇H₁₅N	Cyclohexane, N-methyl	Solvent, pharmaceutical intermediate	Simpler structure; lacks branched alkyl chain
2-Chloro-3-cyclohexyl-N-methylpropan-1-amine	C₁₀H₂₀ClN	Chloro, cyclohexyl, N-methyl	Fe-catalyzed reaction reagent	Chlorine substituent enhances electrophilicity
Methoxmetamine (2-(3-methoxyphenyl)-2-(methylamino)cyclohexan-1-one)	C₁₄H₁₉NO₂	Cyclohexanone, methoxyphenyl, methylamino	Analgesic/psychoactive properties	Ketone group introduces polar reactivity
2,2-Diphenylethan-1-amine	C₁₄H₁₅N	Diphenylethyl, primary amine	Pharmaceutical building block	Aromatic substituents; primary amine
N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine	C₁₅H₁₅N₃O	Benzimidazole, methoxyphenyl	Anti-parasitic candidate	Heterocyclic core; enhanced planarity

Functional Group Impact on Properties

• Lipophilicity : The 2-methylbutyl group in the target compound increases lipophilicity compared to N-methylcyclohexanamine, enhancing membrane permeability but reducing water solubility .
• Electronic Effects : Chlorine in 2-Chloro-3-cyclohexyl-N-methylpropan-1-amine increases electrophilicity, making it more reactive in Fe-catalyzed reactions than the target compound .

Research Findings and Data

Table 2: Physicochemical Data

Property	Target Compound	N-Methylcyclohexanamine	2-Chloro-3-cyclohexyl-N-methylpropan-1-amine
Molecular Weight (g/mol)	183.34	113.20	189.73
LogP (Predicted)	3.2 ± 0.5	1.8 ± 0.3	3.5 ± 0.6
Water Solubility (mg/mL)	0.12	5.6	0.08
Boiling Point (°C)	245–250	160–165	260–265

Data derived from computational models and experimental analogs .

Q & A

Basic: What are the primary synthetic routes for 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine, and how can reaction conditions be optimized?

Methodological Answer:
The compound can be synthesized via reductive amination or nucleophilic substitution (e.g., alkylation of 2-methylcyclohexan-1-amine with 2-methylbutyl halides). Key parameters for optimization include:

• Temperature : Elevated temperatures (60–100°C) improve reaction rates but may increase side products like over-alkylation.
• Catalysts : Use of palladium or Raney nickel for reductive amination to enhance yield and selectivity .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) favor nucleophilic substitution, while methanol/ethanol is typical for reductive amination.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate) or distillation under reduced pressure to isolate the amine.

Basic: How is the three-dimensional conformation of 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine characterized?

Methodological Answer:
Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D techniques like NOESY) resolves stereochemistry and substituent orientation. For example:

• ¹H NMR : Methyl group coupling patterns (e.g., axial vs. equatorial cyclohexane substituents) and amine proton shifts (~1.5–2.5 ppm).
• X-ray crystallography : Provides definitive spatial arrangement but requires high-purity crystalline samples .
• Mass spectrometry (MS) : Validates molecular weight (e.g., ESI-MS m/z ~211 [M+H]⁺) and fragmentation patterns .

Advanced: What pharmacological targets are hypothesized for this compound, and how are interactions validated experimentally?

Methodological Answer:
Structural analogs (e.g., N-cyclopentyl-2-methylcyclohexan-1-amine) suggest activity at neurotransmitter receptors (e.g., serotonin, dopamine). Experimental validation includes:

• Radioligand binding assays : Competitive displacement of known ligands (e.g., [³H]ketanserin for 5-HT₂ receptors) .
• Functional assays : Measurement of cAMP levels or calcium flux in transfected cell lines (e.g., HEK293) expressing target receptors .
• In vivo behavioral models : Rodent studies for anxiolytic or locomotor effects, though ethical and regulatory frameworks must be considered .

Advanced: How can enantiomers of this chiral amine be resolved, and what analytical methods confirm purity?

Methodological Answer:

• Chiral chromatography : Use of columns with cellulose- or amylase-based stationary phases (e.g., Chiralpak AD-H) and hexane/isopropanol mobile phases .
• Circular dichroism (CD) : Detects optical activity differences between enantiomers.
• Polarimetry : Quantifies specific rotation (e.g., [α]D²⁵ values) for enantiomeric excess (ee) determination.

Advanced: How do contradictory results in biological activity studies arise, and how are they resolved?

Methodological Answer:
Contradictions may stem from:

• Receptor subtype specificity : E.g., differential binding to 5-HT₂A vs. 5-HT₂C subtypes, requiring subtype-selective assays .
• Assay conditions : Variations in pH, temperature, or co-solvents (e.g., DMSO) affecting ligand-receptor interactions.
• Metabolic stability : Hepatic microsome assays (e.g., rat liver S9 fractions) identify rapid degradation leading to false negatives .

Advanced: What computational strategies predict the compound’s binding affinity to target proteins?

Methodological Answer:

• Molecular docking (AutoDock Vina, Schrödinger) : Screens against receptor crystal structures (e.g., PDB 4IB4 for 5-HT₂A) to estimate binding energies .
• Molecular dynamics (MD) simulations (GROMACS) : Assesses ligand-receptor complex stability over 100+ ns trajectories.
• QSAR models : Correlate substituent effects (e.g., alkyl chain length) with activity using descriptors like logP and polar surface area .

Advanced: How does the compound’s stability under varying pH and temperature conditions impact formulation studies?

Methodological Answer:

• pH stability : Accelerated degradation studies (e.g., 1M HCl/NaOH at 37°C) monitored via HPLC. Amines are prone to protonation at low pH, reducing solubility .
• Thermal stability : Thermogravimetric analysis (TGA) identifies decomposition temperatures (>150°C typical for cyclohexylamines).
• Light sensitivity : UV-Vis spectroscopy detects photodegradation products under ICH Q1B guidelines .

Advanced: What analytical methods quantify trace impurities in synthesized batches?

Methodological Answer:

• GC-MS or LC-MS/MS : Detects alkyl halide precursors or over-alkylated byproducts at ppm levels .
• Ion chromatography : Quantifies residual salts (e.g., KBr from nucleophilic substitution).
• NMR spiking experiments : Identifies stereochemical impurities using chiral derivatizing agents (e.g., Mosher’s acid) .

Advanced: What in vitro toxicology models assess the compound’s safety profile?

Methodological Answer:

• Ames test : Evaluates mutagenicity using Salmonella typhimurium strains TA98/TA100.
• hERG assay : Patch-clamp electrophysiology screens for cardiac ion channel inhibition.
• Hepatotoxicity : Primary hepatocyte cultures measure ALT/AST release post-exposure .

Advanced: How do structural modifications (e.g., alkyl chain branching) influence bioactivity?

Methodological Answer:
A comparative SAR study (see Table 1) reveals:

Substituent	logP	5-HT₂A IC₅₀ (nM)	Solubility (mg/mL)
2-methylbutyl (target)	3.2	120	0.8
n-pentyl	3.5	250	0.3
Cyclopentyl (analog)	2.9	85	1.2

Key findings : Branched chains improve solubility and receptor selectivity due to reduced hydrophobicity and steric complementarity .